N-(2-chlorobenzyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H11ClN2O4S/c14-11-6-2-1-5-10(11)9-15-21(19,20)13-8-4-3-7-12(13)16(17)18/h1-8,15H,9H2
• InChI Key: DBSVAKVPSHETTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])Cl
• Molecular Formula: C13H11ClN2O4S
• Molecular Weight: 326.76 g/mol

Description

N-(2-chlorobenzyl)-2-nitrobenzenesulfonamide, also known as CBNS, is an organic compound with a wide range of applications in scientific research. It is a colorless crystalline solid that is soluble in water and organic solvents. CBNS is a versatile compound that can be used in various types of experiments, including biochemical, physiological, and pharmacological studies. It has been used to study enzyme inhibition, protein-protein interactions, and signal transduction pathways.

Scientific Research Applications

Antimicrobial Activity

• . It was identified as an inhibitor with an IC50 value of 1.0 μM . DXS is a key enzyme involved in the biosynthesis of isoprenoids, essential compounds in various biological processes.

Antibacterial Properties

• .

Mechanism of Action

The mechanism of action of “N-(2-chlorobenzyl)-2-nitrobenzenesulfonamide” is not explicitly mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with “N-(2-chlorobenzyl)-2-nitrobenzenesulfonamide” are not explicitly mentioned in the available resources.

Future Directions

Future research could explore novel and potent chemical entities by combining both imidazole and benzimidazole scaffolds, which could revolutionize the world of medicine in the next century. Another direction could be the development of a flow synthesis of N-(2-chlorobenzyl)-5-cyano-benzimidazol-2-one, which is a key synthon for hit-to-lead exploration in anti-inflammatory drug discovery.